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Cat. No.: B1676784

For Researchers, Scientists, and Drug Development Professionals

Introduction to m-PEG5-2-methylacrylate

m-PEG5-2-methylacrylate is a functionalized polyethylene glycol (PEG) derivative, a class of
polymers widely recognized for their biocompatibility, non-immunogenicity, and resistance to
protein adsorption.[1] This specific molecule is characterized by a methoxy-terminated PEG
chain with five repeating ethylene glycol units, linked to a polymerizable methylacrylate group.
[2] The hydrophilic PEG chain enhances water solubility, while the methylacrylate group allows
for its incorporation into polymer networks through polymerization reactions, making it a
valuable monomer for creating hydrogels and other biomaterials.[2][3] These materials are
extensively explored for a variety of biomedical applications, including drug delivery, tissue
engineering, and as linking agents in more complex bioconjugates like PROTACs (Proteolysis
Targeting Chimeras).[4][5]

Core Properties:

o Biocompatibility: PEG-based materials are well-tolerated in biological systems, minimizing
immune responses.[1][6]

» Hydrophilicity: The PEG chain imparts excellent water solubility to the monomer and high
water content to the resulting polymers.[2]
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» Polymerizability: The methylacrylate group is readily polymerizable, often through free-
radical polymerization, including photopolymerization, which allows for rapid curing under
mild, cell-friendly conditions.[7][8]

e Tunability: By copolymerizing m-PEG5-2-methylacrylate with other monomers or
crosslinkers, the resulting material's mechanical properties (e.g., stiffness, elasticity) and
chemical properties (e.g., degradation rate, drug release profile) can be precisely controlled.
[91[10]

Key Applications in Biomedicine

The unique combination of properties makes m-PEG5-2-methylacrylate and similar PEG-
methacrylates foundational components in several cutting-edge biomedical fields.

Drug Delivery Systems

Polymers derived from m-PEG5-2-methylacrylate are excellent candidates for creating
controlled-release drug delivery systems.[5][11] When polymerized into a hydrogel network,
these materials can encapsulate therapeutic agents, from small molecules to large proteins,
and release them in a sustained manner.[6][12]

The release of drugs from these hydrogel matrices is governed by mechanisms such as
diffusion through the swollen polymer network and degradation of the matrix itself.[13] The
kinetics of this release can be tailored by adjusting the crosslinking density and the molecular
weight of the PEG chains used in the hydrogel formulation.[12][14] For instance, hydrogels
made with higher molecular weight PEGs tend to have higher swelling ratios, which can
facilitate faster release of larger molecules like insulin compared to smaller drugs like estradiol.
[12] Copolymers can also be designed to be thermosensitive, allowing for temperature-
triggered drug release.[11][15]

Tissue Engineering and Regenerative Medicine

In tissue engineering, hydrogels serve as three-dimensional scaffolds that mimic the natural
extracellular matrix (ECM), providing a supportive environment for cells to grow, proliferate, and
form new tissue.[3][9] While PEG-based hydrogels are inherently bio-inert and do not support
cell adhesion on their own, their chemistry allows for easy modification.[1] They can be
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copolymerized or functionalized with bioactive molecules like gelatin methacrylate (GelMA) or
cell-adhesive peptides (e.g., RGD sequences) to promote specific cellular interactions.[1][9]

The mechanical properties of these scaffolds, such as compressive modulus and stiffness, are
critical for guiding cell behavior and are highly tunable. By varying the concentration of the PEG
monomer and other components, scaffolds can be engineered to match the mechanical
properties of specific tissues, from soft tissues to more robust structures like cartilage.[9][16]
[17]

Bioconjugation and PROTAC Linkers

The defined structure of m-PEG5-2-methylacrylate makes it a useful building block in
bioconjugation. The hydrophilic PEG spacer can be used to link different molecules together,
for example, in the synthesis of Antibody-Drug Conjugates (ADCs) or PROTACSs.[4][18][19] In
these applications, the PEG linker helps to improve the solubility and pharmacokinetic
properties of the resulting conjugate.[2]

Quantitative Data Summary

The properties of hydrogels synthesized using PEG-methacrylates are highly dependent on
formulation parameters such as monomer concentration, molecular weight, and the type of
crosslinker used. The following tables summarize key quantitative data from relevant studies.

Table 1: Physicochemical Properties of m-PEG5-2-methylacrylate

Property Value Reference
Chemical Formula C15H2807 [2][18]
Molecular Weight (MW) 320.38 g/mol [2][18]
Purity >95-98% [2][18]

CAS Number 48074-75-5 [2][18]

| Storage Condition | -20°C |[2] |

Table 2: Mechanical Properties of PEG-Based Hydrogels
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Tensile
Hydrogel Storage Compressive Young's
. Reference
Composition Modulus (G') Modulus Modulus
(Eten)
Varied Decreases
14,000 - 70,000 .
PEGDMA = - with lower [16]
a
Concentration PEGDMA
5% PEG + 5%
- ~3 kPa - [9]
GelMA
10% PEG + 15%
- ~45 kPa - [°]

GelMA

| Varied PEGDA (by MW & conc.) | 2 - 1300 kPa | 0.01 - 2.46 MPa | 0.02 - 3.5 MPa |[17][20] |

Table 3: Swelling and Release Properties of PEG-Based Hydrogels

Hydrogel

. Swelling Ratio  Drug/Molecule Release Profile Reference

Composition
Low MW PEG- Lower (~300% Estradiol (MW 100% release, [12]
MA/DMA for high MW) 272) Non-Fickian
Low MW PEG- Insulin (MW 12-17%

Lower [12]
MA/DMA 5733) fractional release
High MW PEG- ) Insulin (MW 24% fractional

Higher (300%) [12]
MA/DMA 5733) release
PEGMEM 300 (1

1.5 - - [10]
mmol)

| PEGMEM 900 (1 mmol) | 19.3 | - | - |[10] |

Experimental Protocols
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General Protocol for Hydrogel Synthesis via Free-
Radical Photopolymerization

This protocol describes a common method for creating PEG-based hydrogels, which can be
adapted for m-PEG5-2-methylacrylate.

Materials:

m-PEG5-2-methylacrylate (or other PEG-methacrylate/acrylate derivative)

Crosslinker (e.g., PEG-diacrylate, PEGDMA)

Photoinitiator (e.g., Irgacure 2959, LAP)

Phosphate-buffered saline (PBS) or deionized water

UV light source (e.g., 365 nm)

Procedure:

e Precursor Solution Preparation: Dissolve the m-PEG5-2-methylacrylate monomer and the
crosslinker in PBS to the desired final concentration (e.g., 10-20% w/v).[21]

e Initiator Addition: Add the photoinitiator to the precursor solution. A typical concentration is
0.05-0.5% (w/v). Ensure it is fully dissolved, protecting the solution from light.

» Molding: Pipette the final precursor solution into a mold of the desired shape (e.g., between
two glass slides with a defined spacer thickness).

e Polymerization: Expose the solution to UV light (e.g., 365 nm) for a specified time (e.g., 5-10
minutes) to initiate polymerization and form the hydrogel.[22][23] The duration and intensity
of UV exposure will influence the final properties.

» Swelling and Purification: After polymerization, carefully remove the hydrogel from the mold
and place it in a large volume of PBS or deionized water. Allow it to swell for 24-48 hours,
with periodic changes of the buffer, to remove any unreacted monomers and the
photoinitiator.[8]
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Protocol for In Vitro Drug Release Study

This protocol outlines a method to quantify the release of an encapsulated drug from a
hydrogel.

Materials:

Drug-loaded hydrogel samples of known weight and dimensions

Release medium (e.g., PBS at pH 7.4)

Shaking incubator or water bath at 37°C

UV-Vis Spectrophotometer or HPLC for drug quantification

Procedure:

Preparation: Place a pre-weighed, drug-loaded hydrogel sample into a known volume of
release medium (e.g., 10 mL).

 Incubation: Place the samples in a shaking incubator set to 37°C.

o Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw a small
aliquot (e.g., 1 mL) of the release medium.

o Medium Replacement: Immediately replace the withdrawn volume with an equal amount of
fresh, pre-warmed release medium to maintain a constant volume.

» Quantification: Analyze the concentration of the drug in the collected aliquots using a suitable
analytical method (e.g., UV-Vis spectrophotometry at the drug's Amax).

o Data Analysis: Calculate the cumulative amount and percentage of drug released over time.
This data can then be fitted to various kinetic models (e.g., Korsmeyer-Peppas, Higuchi) to
determine the release mechanism.[14][24]

Visualizations: Workflows and Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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